Cas no 2138309-08-5 (1-(Ethanesulfonyl)-3-fluoropiperidin-4-amine)

• Product Name: 1-(Ethanesulfonyl)-3-fluoropiperidin-4-amine
• CAS No: 2138309-08-5
• MF: C₇H₁₅FN₂O₂S
• MW: 210.269603967667
• CID: 5958242
• PubChem ID: 165855760
• Update Time: 2025-07-01

1-(Ethanesulfonyl)-3-fluoropiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(ethanesulfonyl)-3-fluoropiperidin-4-amine
• EN300-763520
• 2138309-08-5
• 1-(Ethanesulfonyl)-3-fluoropiperidin-4-amine

• Inchi： 1S/C7H15FN2O2S/c1-2-13(11,12)10-4-3-7(9)6(8)5-10/h6-7H,2-5,9H2,1H3
• InChI Key： SAFCFJXVNNQUDJ-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCC(C(C1)F)N)(=O)=O

Computed Properties

• Exact Mass: 210.08382706g/mol
• Monoisotopic Mass: 210.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(Ethanesulfonyl)-3-fluoropiperidin-4-amine

Introduction to 1-(Ethanesulfonyl)-3-fluoropiperidin-4-amine (CAS No. 2138309-08-5)

1-(Ethanesulfonyl)-3-fluoropiperidin-4-amine, identified by the CAS number 2138309-08-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, which is a common structural motif in many bioactive molecules. The presence of both an ethanesulfonyl group and a fluorine substituent at specific positions on the piperidine ring imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery.

The ethanesulfonyl moiety, attached at the 1-position of the piperidine ring, introduces a sulfonyl group (–SO₂–) that is known for its ability to enhance binding affinity and metabolic stability. Sulfonyl groups are widely recognized for their role in various therapeutic agents, including antidiabetic, anticonvulsant, and anti-inflammatory drugs. The incorporation of this group into the piperidine scaffold suggests potential interactions with biological targets such as enzymes and receptors, which could modulate physiological processes.

Concurrently, the fluoropiperidin-4-amine moiety, located at the 3-position of the ring, introduces a fluorine atom. Fluorine substitution is a well-established strategy in medicinal chemistry due to its ability to influence molecular properties such as lipophilicity, metabolic stability, and binding affinity. In particular, fluorine atoms can enhance the bioavailability of drugs by reducing metabolic degradation and improving interactions with biological targets. The combination of an ethanesulfonyl group and a fluorine substituent in 1-(Ethanesulfonyl)-3-fluoropiperidin-4-amine creates a unique pharmacophore that may exhibit enhanced efficacy and selectivity in therapeutic applications.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of rational molecular design in optimizing drug candidates. The structural features of 1-(Ethanesulfonyl)-3-fluoropiperidin-4-amine align well with principles that promote favorable interactions with biological targets. For instance, the electron-withdrawing nature of the sulfonyl group can stabilize positive charges on nitrogen-rich heterocycles, while the fluorine atom can engage in hydrophobic interactions or π-stacking with aromatic residues in proteins. These interactions are critical for achieving high binding affinities and selectivity.

In the context of current pharmaceutical research, there is growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Piperidine derivatives have shown promise as scaffolds for PPI modulators due to their ability to mimic natural ligands and disrupt aberrant protein-protein interactions involved in diseases such as cancer and inflammation. The unique structural features of 1-(Ethanesulfonyl)-3-fluoropiperidin-4-amine make it a potential candidate for designing novel PPI inhibitors. Specifically, the ethanesulfonyl group could serve as a hinge-binding motif, while the fluorine atom could enhance binding by engaging with hydrophobic pockets on target proteins.

Another area of interest is the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. Many kinase inhibitors feature piperidine scaffolds due to their ability to accommodate diverse substituents that optimize binding to ATP-binding pockets. The presence of both an ethanesulfonyl group and a fluorine atom in 1-(Ethanesulfonyl)-3-fluoropiperidin-4-amine suggests potential applications as a kinase inhibitor or as a lead compound for further derivatization. The sulfonyl group can interact with hinge regions or substrate pockets, while the fluorine atom can improve solubility and metabolic stability.

The synthesis of 1-(Ethanesulfonyl)-3-fluoropiperidin-4-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps may include nucleophilic substitution reactions to introduce the ethanesulfonyl group, followed by functional group transformations to install the fluorine atom at the 3-position. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions could be employed to achieve regioselective modifications on the piperidine ring.

From a computational perspective, molecular modeling studies have been instrumental in understanding the binding modes of 1-(Ethanesulfonyl)-3-fluoropiperidin-4-amine with potential biological targets. These studies often involve docking simulations to predict how the compound interacts with proteins or enzymes at an atomic level. The results can guide medicinal chemists in designing analogs with improved properties by identifying key interaction points and regions for optimization.

The pharmacokinetic profile of 1-(Ethanesulfonyl)-3-fluoropiperidin-4-amine is another critical aspect that needs thorough evaluation. Factors such as solubility, permeability, metabolic stability, and excretion rates determine whether a compound will progress into clinical development. The presence of both polar (ethanesulfonyl) and non-polar (fluorine) substituents may influence these properties significantly. Experimental studies using biopharmaceutical assays can provide valuable data on drug-like characteristics.

In conclusion,1-(Ethanesulfonyl)-3-fluoropiperidin-4-amine (CAS No. 2138309-08-5) represents an intriguing compound with potential applications in pharmaceutical research. Its unique structural features—comprising an ethanesulfonyl group and a fluorine substituent—make it a versatile scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research efforts are expected to further elucidate its pharmacological properties and explore its utility in drug discovery pipelines.